Cas no 16491-36-4 (cis-3-Hexenyl butyrate)

cis-3-Hexenyl butyrate Properties

Names and Identifiers

• (Z)-Hex-3-en-1-yl butyrate
• (Z)-hex-3-enyl butyrate
• CIS-3-HEXENYL BUTYRATE
• (Z)-3-Hexenyl Butyrate
• FEMA 3402
• Leaf butyrate
• 3-hexenylbutyrate
• C3 HEXENYL BUTYRATE
• HEX-3-ENYL BUTYRATE
• (Z)-Hex-3-enylbutyrat
• 3(Z)-hexenyl butanoate
• HEXENYL-CIS-3-BUTYRATE
• cis-3-Hexen-1-yl butyrate
• Butanoic acid, 3-hexenyl ester, (Z)-
• cis-Butyric acid, 3-hexenyl ester
• beta,gamma-Hexenyl butyrate
• Butyric acid, 3-hexenyl ester, (Z)-
• 3Z-Hexenyl butyrate
• 3Z-Hexenyl butanoate
• cis-3-hexenyl butanoate
• Hexenyl butanoate (3Z)
• cis-Hex-3-enyl butyrate
• cis-3-hexenyl n-butyrate
• cis-Hex-3-enyl butanoate
• (Z)-3-hexenyl butanoate
• +Expand

• MDL： MFCD00036540
• InChIKey： ZCHOPXVYTWUHDS-WAYWQWQTSA-N
• Inchi： 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h5-6H,3-4,7-9H2,1-2H3/b6-5-
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 170.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 170.131
• Heavy Atom Count: 12
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.68600
• PSA: 26.30000
• Refractive Index: n20/D 1.431(lit.)
• Boiling Point: 96 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• FEMA: 3402 | CIS-3-HEXENYL BUTYRATE
• Color/Form: Colorless transparent liquid.
• Solubility: Not determined
• Density: 0.885 g/mL at 25 °C(lit.)